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Compound of Interest

Compound Name: 4-Benzylbiphenyl

CAS No.: 613-42-3

Cat. No.: B1265654

Get Quote

4-Benzylbiphenyl (CAS No. 613-42-3) is an aromatic hydrocarbon utilized in the synthesis of

advanced materials, including components for organic light-emitting diodes (OLEDs) and liquid

crystals.[1] While its utility in materials science is established, a comprehensive review of

publicly available safety data reveals a significant deficit in specific toxicological information.[2]

For many standard hazard endpoints, such as acute toxicity, carcinogenicity, and reproductive

toxicity, definitive data for 4-Benzylbiphenyl is not available.

This guide is structured to address this critical information gap. As senior application scientists,

our primary directive is to ensure safety through rigorous scientific reasoning. Therefore, this

document operates on a precautionary principle. In the absence of specific data for 4-
Benzylbiphenyl, we will extrapolate potential hazards from its parent compound, biphenyl, and

integrate best practices for handling chemical substances with unknown toxicological profiles.

This approach ensures that researchers are equipped with a conservative and robust safety

framework, prioritizing the well-being of laboratory personnel and the integrity of the research

environment.
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Section 2: Physicochemical Profile and
Identification
A precise understanding of a compound's physical and chemical properties is the foundation of

a thorough safety assessment. These characteristics influence its behavior in the laboratory,

potential exposure routes, and appropriate storage conditions.

Property Value Source(s)

CAS Number 613-42-3 [3][4]

Molecular Formula C₁₉H₁₆ [3][4]

Molecular Weight 244.33 g/mol [3][4]

Appearance
White to off-white powder or

crystals

Boiling Point 286°C at 110 mmHg [1]

Synonyms
4-(Phenylmethyl)-1,1'-biphenyl,

p-Benzylbiphenyl
[4]

Section 3: Hazard Assessment: A Precautionary
Approach
The primary challenge in developing a safety protocol for 4-Benzylbiphenyl is the lack of

specific GHS classification and comprehensive toxicological data in publicly accessible

databases and safety data sheets.[2] This necessitates a logical, precautionary approach to

hazard identification, as outlined below.
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Precautionary Hazard Assessment Workflow

Compound: 4-Benzylbiphenyl
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 Toxicological Data
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of Controls
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Caption: Precautionary workflow for assessing 4-Benzylbiphenyl hazards.
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Extrapolating from Biphenyl
Given that 4-Benzylbiphenyl is a derivative of biphenyl, it is scientifically prudent to consider

the known hazards of the parent compound as potential, albeit unconfirmed, risks. Biphenyl

(CAS No. 92-52-4) is known to:

Cause irritation to the skin, eyes, and respiratory tract.[5]

Potentially damage the nervous system, with repeated exposure leading to symptoms like

sleeplessness.[5]

Cause damage to the liver and kidneys with long-term exposure.[5]

Provide suggestive evidence for carcinogenicity in animal studies, leading to its classification

as a probable human carcinogen.[5][6]

Causality: The benzyl group substitution may alter the toxicokinetics and toxicodynamics of the

biphenyl core. However, without empirical data, we must assume that the fundamental

hazardous properties of the biphenyl structure may be retained. Therefore, all handling

protocols will be designed to mitigate these potential risks.

Section 4: Risk Mitigation and Safe Handling
Protocols
A multi-layered approach combining engineering controls, personal protective equipment, and

standardized procedures is required to minimize exposure.

Engineering Controls
The primary engineering control is to handle 4-Benzylbiphenyl within a certified chemical fume

hood.[7] This is crucial for two reasons:

Containment of Particulates: As a solid powder, there is a significant risk of generating

airborne dust during weighing and transfer, creating an inhalation hazard.[8]

Vapor Control: Although the compound has a high boiling point, handling it in solution or

during reactions may generate vapors.
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Protocol Validation: The fume hood's face velocity should be verified regularly (typically

annually) to ensure it meets institutional and regulatory standards (e.g., 80-120 feet per minute)

for proper containment.

Personal Protective Equipment (PPE)
The selection of PPE is based on mitigating the potential hazards extrapolated from biphenyl.

All PPE must be inspected before use and removed before leaving the laboratory area.[9]
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Protection
Recommended
PPE

Standard /
Specification

Rationale

Eye/Face

Chemical safety

goggles or safety

glasses with side-

shields. A face shield

should be worn over

goggles when

handling larger

quantities (>100g) or

when there is a

significant splash risk.

[9]

OSHA 29 CFR

1910.133 or European

Standard EN166

Protects against dust

particles and potential

splashes. The

biphenyl core is an

eye irritant.[5][10]

Hand Nitrile gloves.

Check manufacturer's

chemical resistance

data.

Provides protection

against incidental

contact with the solid.

For prolonged contact

or immersion, heavier-

duty gloves should be

considered after

consulting resistance

charts.[7]

Body Laboratory coat. N/A

Prevents

contamination of

personal clothing.[7]

Respiratory Not required if

handled exclusively

within a certified fume

hood. If a fume hood

is unavailable or if

dust generation is

unavoidable, a

NIOSH-approved

respirator with

particulate filters (e.g.,

OSHA 29 CFR

1910.134

Minimizes the risk of

inhaling fine particles,

which is the primary

exposure route for

solids of unknown

toxicity.[8]
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N95) or a full-face

respirator should be

used.[10]

Standard Operating Procedure (SOP) for Handling
This protocol is designed to be a self-validating system by minimizing the possibility of

environmental or personal contamination.

Preparation:

Confirm the chemical fume hood is operational.

Don all required PPE as specified in Table 2.

Cover the work surface within the fume hood with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh boats, containers) within the hood.

Weighing and Transfer:

Open the stock container slowly inside the fume hood to avoid creating airborne dust.

Use a spatula to carefully transfer the desired amount of 4-Benzylbiphenyl to a weigh

boat. Avoid tapping or dropping the material.

If transferring to a reaction vessel, do so carefully, aiming for the center of the opening to

prevent powder from coating the vessel neck.

Securely close the stock container immediately after use.

Post-Handling:

Clean any residual powder from the spatula and work surface using a damp wipe, treating

the wipe as hazardous waste.

Dispose of the weigh boat and bench paper into a designated solid hazardous waste

container.
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Wipe down the exterior of any containers before removing them from the fume hood.

Remove gloves and wash hands thoroughly with soap and water.[7][11]

Section 5: Emergency Procedures
Rapid and correct response during an emergency is critical. All laboratory personnel must be

familiar with the location of safety showers, eyewash stations, and fire extinguishers.

First Aid Measures
The following first-aid measures are based on standard protocols for chemical exposures.[2]

Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[12]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with copious

amounts of soap and water for at least 15

minutes. Seek medical attention if irritation

develops or persists.[10][12]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[10][12]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.[10][13]

Fire Response
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[13][14]

Unsuitable Media: A direct water jet may scatter the material.

Hazards from Combustion: Thermal decomposition can lead to the release of irritating and

toxic gases and vapors.[8]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[8][13]

Accidental Release (Spill) Protocol
Evacuate non-essential personnel from the area.

Ensure the area is well-ventilated (if safe to do so).

Wearing the appropriate PPE (including respiratory protection if outside a fume hood),

carefully sweep up the spilled solid material.[8][10]

Crucial Step: Avoid any actions that generate dust. Do not use a dry brush or compressed

air.[10]

Place the collected material into a labeled, sealed container for hazardous waste disposal.[8]

Clean the spill area with a wet wipe or cloth, and decontaminate the surface. Dispose of all

cleaning materials as hazardous waste.

Section 6: Storage and Disposal
Storage Conditions
To maintain the integrity of the compound and ensure safety, 4-Benzylbiphenyl should be

stored in a tightly closed container in a dry, cool, and well-ventilated place.[13][14] It should be

stored away from strong oxidizing agents, as these are listed as incompatible materials.[8]

Waste Disposal
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All waste containing 4-Benzylbiphenyl, including unused product and contaminated materials

(e.g., gloves, wipes, weigh boats), must be treated as hazardous chemical waste.

The material should be disposed of by a licensed chemical destruction plant or through

controlled incineration.[2][13]

Do not allow the material to enter drains or the sewer system.[13][15]

Disposal must be conducted in accordance with all applicable federal, state, and local

environmental regulations.[15]

Section 7: Conclusion
The safe handling of 4-Benzylbiphenyl requires a proactive and conservative mindset from

every researcher. The current lack of specific toxicological data is not a license for relaxed

protocols; rather, it is a mandate for heightened vigilance. By applying the precautionary

principle, utilizing robust engineering controls, adhering to strict PPE and handling protocols,

and being prepared for emergencies, scientists can work confidently with this compound. It is

the responsibility of the scientific community to operate with the highest degree of care,

ensuring that innovation in materials science does not come at the expense of personal or

environmental health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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